Cas no 131375-80-9 (2-Hexenoic acid, phenylmethyl ester, (E)-)

• Product Name: 2-Hexenoic acid, phenylmethyl ester, (E)-
• CAS No: 131375-80-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1227969
• PubChem ID: 3828590
• Update Time: 2025-04-20

2-Hexenoic acid, phenylmethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, phenylmethyl ester, (E)-
• benzyl hex-2-enoate
• DTXSID60396991
• 131375-80-9

• Inchi： 1S/C13H16O2/c1-2-3-5-10-13(14)15-11-12-8-6-4-7-9-12/h4-10H,2-3,11H2,1H3
• InChI Key： DLYYFHZPEQEPLG-UHFFFAOYSA-N
• SMILES： O(C(C=CCCC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų